Cas no 26243-43-6 (N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine)

N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine structure
26243-43-6 structure
Product Name:N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine
CAS No:26243-43-6
MF:C12H9ClF3N3
MW:287.668171644211
CID:2110088
Update Time:2023-11-19

N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-2-chloro-5-(trifluoromethyl)pyrimidin-4-amine
    • benzyl-(2-chloro-5-trifluoromethyl-pyrimidin-4-yl)-amine
    • CID 89005448
    • 4-Pyrimidinamine, 2-chloro-N-(phenylmethyl)-5-(trifluoromethyl)-
    • Inchi: 1S/C12H9ClF3N3/c13-11-18-7-9(12(14,15)16)10(19-11)17-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,17,18,19)
    • InChI Key: ZDQGZZPZRUZYAB-UHFFFAOYSA-N
    • SMILES: ClC1=NC=C(C(F)(F)F)C(=N1)NCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 282
  • Topological Polar Surface Area: 37.8

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